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molecular formula C10H11BrO B8736819 6-bromo-1-methoxy-2,3-dihydro-1H-indene

6-bromo-1-methoxy-2,3-dihydro-1H-indene

Cat. No. B8736819
M. Wt: 227.10 g/mol
InChI Key: UTSAFDCNKIFCBS-UHFFFAOYSA-N
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Patent
US06919335B2

Procedure details

To a solution of 6-bromoindanol (0.51 g, 2.4 mmol) in anhydrous tetrahydrofuran (10 mL), was added sodium hydride (0.097 g, 3.84 mmol) over a period of five minutes at room temperature. The reaction mixture was stirred at room temperature for fifteen minutes and iodomethane (0.22 mL, 3.6 mmol) was added. After thirty minutes at room temperature, the reaction mixture was partitioned between ethyl acetate (20 mL) and water (20 mL). The ethyl acetate layer was washed with brine (20 mL), dried over sodium sulfate and concentrated to yield the title compound (0.485 g, 89%). 1H NMR (CDCl3) : □ 7.5 (s, 1H), 7.3 (d, 1H), 7.0 (d, 1H), 4.7 (m, 1H), 3.3 (s, 3H), 3.0 (m, 1H), 2.7 (m, 1H), 2.3 (m, 1H), 2.0 (m, 1H).
Name
6-bromoindanol
Quantity
0.51 g
Type
reactant
Reaction Step One
Name
sodium hydride
Quantity
0.097 g
Type
reactant
Reaction Step One
Name
tetrahydrofuran
Quantity
10 mL
Type
solvent
Reaction Step One
Name
iodomethane
Quantity
0.22 mL
Type
reactant
Reaction Step Two
Name
title compound
Yield
89%

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:10]=[C:9]2[C:5]([CH2:6][CH2:7][CH:8]2[OH:11])=[CH:4][CH:3]=1.[H-].[Na+].I[CH3:15]>O1CCCC1>[Br:1][C:2]1[CH:10]=[C:9]2[C:5]([CH2:6][CH2:7][CH:8]2[O:11][CH3:15])=[CH:4][CH:3]=1 |f:1.2|

Inputs

Step One
Name
6-bromoindanol
Quantity
0.51 g
Type
reactant
Smiles
BrC1=CC=C2CCC(C2=C1)O
Name
sodium hydride
Quantity
0.097 g
Type
reactant
Smiles
[H-].[Na+]
Name
tetrahydrofuran
Quantity
10 mL
Type
solvent
Smiles
O1CCCC1
Step Two
Name
iodomethane
Quantity
0.22 mL
Type
reactant
Smiles
IC

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The reaction mixture was stirred at room temperature for fifteen minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

WAIT
Type
WAIT
Details
After thirty minutes at room temperature
CUSTOM
Type
CUSTOM
Details
the reaction mixture was partitioned between ethyl acetate (20 mL) and water (20 mL)
WASH
Type
WASH
Details
The ethyl acetate layer was washed with brine (20 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over sodium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Name
title compound
Type
product
Smiles
BrC1=CC=C2CCC(C2=C1)OC
Measurements
Type Value Analysis
AMOUNT: MASS 0.485 g
YIELD: PERCENTYIELD 89%
YIELD: CALCULATEDPERCENTYIELD 89%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.